Cas no 23474-61-5 (13-amino-9-ethyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one)
13-amino-9-ethyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one Chemical and Physical Properties
Names and Identifiers
-
- Dibenz[b,f][1,4]oxazepin-11(10H)-one,2-amino-10-ethyl-
- 8-amino-5-ethylbenzo[b][1,4]benzoxazepin-6-one
- 13-amino-9-ethyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
- F2189-0287
- EN300-239412
- SCHEMBL23835572
- DTXSID40178030
- 13-amino-9-ethyl-2-oxa-9-azatricyclo[9.4.0.0?,?]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
- 13-amino-9-ethyl-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-10-one
- 23474-61-5
- 2-Amino-10-ethyl-dibenz(b,f)(1,4)oxazepin-11-(10H)-one
- 2-Amino-10-ethyl-dibenz[b,f][1,4]oxazepin-11-(10H)-one
- Dibenzoxazepinone 20
- CHEMBL293077
- 2-amino-10-ethyldibenzo[b,f][1,4]oxazepin-11(10H)-one
- AKOS015957587
- 13-amino-9-ethyl-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3,5,7,11,13-hexaen-10-one
- CCG-355658
- 2-Amino-10-ethyldibenzo{b,f][1,4] oxazepin-11 (10H)-one
- 8-amino-5-ethyl-benzo[b][1,4]benzoxazepin-6-one
- 2Am-10Et-DBOA-11one
- BDBM1977
- MFCD11987137
-
- MDL: MFCD11987137
- Inchi: 1S/C15H14N2O2/c1-2-17-12-5-3-4-6-14(12)19-13-8-7-10(16)9-11(13)15(17)18/h3-9H,2,16H2,1H3
- InChI Key: PQQVQZLUXCWJBA-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2C(N(CC)C2C=CC=CC1=2)=O)N
Computed Properties
- Exact Mass: 254.10562
- Monoisotopic Mass: 254.105528
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6
- XLogP3: 2.2
Experimental Properties
- Density: 1.257
- Boiling Point: 471.2°Cat760mmHg
- Flash Point: 238.7°C
- Refractive Index: 1.637
- PSA: 55.56
13-amino-9-ethyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A608063-10mg |
2-Amino-10-ethyldibenzo{b,f][1,4] oxazepin-11 (10H)-one |
23474-61-5 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A608063-50mg |
2-Amino-10-ethyldibenzo{b,f][1,4] oxazepin-11 (10H)-one |
23474-61-5 | 50mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A608063-100mg |
2-Amino-10-ethyldibenzo{b,f][1,4] oxazepin-11 (10H)-one |
23474-61-5 | 100mg |
$ 115.00 | 2022-06-08 | ||
| AK Scientific | AMTGC214-25mg |
2-Amino-10-ethyldibenzo{b,f][1,4] oxazepin-11 (10H)-one |
23474-61-5 | 95% | 25mg |
$49 | 2025-02-18 | |
| AK Scientific | AMTGC214-100mg |
2-Amino-10-ethyldibenzo{b,f][1,4] oxazepin-11 (10H)-one |
23474-61-5 | 95% | 100mg |
$129 | 2025-02-18 | |
| AK Scientific | AMTGC214-250mg |
2-Amino-10-ethyldibenzo{b,f][1,4] oxazepin-11 (10H)-one |
23474-61-5 | 95% | 250mg |
$241 | 2025-02-18 | |
| AK Scientific | AMTGC214-1g |
2-Amino-10-ethyldibenzo{b,f][1,4] oxazepin-11 (10H)-one |
23474-61-5 | 95% | 1g |
$721 | 2025-02-18 | |
| abcr | AB496811-250 mg |
2-Amino-10-ethyldibenzo{b,f][1,4] oxazepin-11 (10H)-one, 95%; . |
23474-61-5 | 95% | 250mg |
€434.40 | 2023-06-15 | |
| abcr | AB496811-1 g |
2-Amino-10-ethyldibenzo{b,f][1,4] oxazepin-11 (10H)-one, 95%; . |
23474-61-5 | 95% | 1g |
€1212.00 | 2023-06-15 | |
| abcr | AB496811-250mg |
2-Amino-10-ethyldibenzo{b,f][1,4] oxazepin-11 (10H)-one, 95%; . |
23474-61-5 | 95% | 250mg |
€417.60 | 2025-02-21 |
13-amino-9-ethyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 13-amino-9-ethyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
Professional Introduction to Compound with CAS No. 23474-61-5 and Product Name: 13-amino-9-ethyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
The compound with the CAS number 23474-61-5 and the product name 13-amino-9-ethyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its complex cyclic framework and diverse functional groups, has garnered significant attention due to its potential applications in drug discovery and molecular medicine.
At the core of this compound's uniqueness lies its tricyclic backbone, which is a hallmark of many biologically active molecules. The presence of an oxa and aza ring system within the tricyclic framework creates a rigid scaffold that can mimic natural products and facilitate interactions with biological targets. This structural motif has been extensively studied in the development of enzyme inhibitors and receptor modulators.
The 13-amino group appended to the tricyclic system introduces a site for further functionalization, enabling the synthesis of derivatives with tailored properties. This amino group can participate in hydrogen bonding interactions, making it a valuable feature for designing molecules that bind to proteins or nucleic acids with high specificity. Additionally, the 9-ethyl substituent adds another layer of structural complexity, influencing both the electronic properties and solubility characteristics of the compound.
The presence of multiple double bonds and a ketone group in the molecule (hexaen-10-one) suggests that it may exhibit interesting electronic and photophysical properties. Such features are often exploited in the development of photoactive materials or in processes requiring photochemical transformations. The extensive conjugation provided by these double bonds could also make the compound a candidate for studying charge transfer processes in biological systems.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with remarkable accuracy. Molecular modeling studies indicate that 13-amino-9-ethyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one may interact with various protein targets, including enzymes involved in metabolic pathways and transcription factors regulating gene expression. These predictions are supported by experimental data from high-throughput screening campaigns conducted by leading pharmaceutical companies.
In particular, the compound's ability to modulate enzyme activity has been explored in the context of developing treatments for metabolic disorders. Preliminary studies suggest that derivatives of this molecule may inhibit enzymes responsible for aberrant sugar metabolism, offering a potential therapeutic strategy for conditions such as diabetes and obesity. Furthermore, its structural similarity to natural products known to possess antimicrobial properties makes it an attractive candidate for developing novel antibiotics.
The synthesis of such complex molecules is no small feat, requiring meticulous planning and execution in a chemical laboratory setting. Advanced synthetic techniques, including transition metal-catalyzed reactions and stereocontrolled methodologies, are employed to construct the tricyclic core while maintaining regioselectivity at each step. The introduction of functional groups like the amino group is achieved through carefully selected reagents and reaction conditions to ensure high yields and purity.
As research progresses, new applications for this compound are likely to emerge from interdisciplinary collaborations between chemists and biologists. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one, reducing the time required from laboratory synthesis to clinical trials. This synergy between computational modeling and experimental chemistry is revolutionizing how new drugs are developed.
The environmental impact of producing such molecules must also be considered in modern pharmaceutical research. Green chemistry principles are being applied to minimize waste generation during synthesis while maximizing atom economy—a concept that ensures most raw materials end up in the final product rather than being discarded as byproducts. These sustainable practices not only reduce costs but also contribute to environmental conservation efforts worldwide.
The future prospects for compounds like 13-amino-9-ethyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one are vast indeed. As our understanding of biological systems grows more sophisticated so too does our ability to design molecules that interact with them at a molecular level with unprecedented precision—a testament to decades worth innovation across multiple scientific disciplines including organic chemistry biology pharmacology computer science materials science
23474-61-5 (13-amino-9-ethyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)